N-methyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea

• Molecular Formula: C13H12N6O2S
• Molecular Weight: 316.34 g/mol
• IUPAC Name: N-(methylcarbamoyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetamide
• InChI: InChI=1S/C13H12N6O2S/c1-14-12(21)16-9(20)6-22-13-17-11-10(18-19-13)7-4-2-3-5-8(7)15-11/h2-5H,6H2,1H3,(H,15,17,19)(H2,14,16,20,21)
• InChI Key: LJMHRGOHSIELFI-UHFFFAOYSA-N
• SMILES: CNC(=O)NC(=O)CSC1=NC2=C(C3=CC=CC=C3N2)N=N1

Description

N-methyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea, also known as MTIU, is a small molecule that has been extensively studied for its potential as a therapeutic agent. MTIU is a urea derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in scientific research.

Mechanism of Action

The mechanism of action of N-methyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea is not fully understood, but it is thought to act by inhibiting the activity of several enzymes and signaling pathways involved in inflammation, cancer, and viral replication. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in inflammation. N-methyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea has also been shown to inhibit the activity of the nuclear factor kappa B (NF-κB) signaling pathway, which is involved in inflammation and cancer. Additionally, N-methyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea has been shown to inhibit the replication of several viruses, including HIV-1 and hepatitis C virus.
Biochemical and Physiological Effects:
N-methyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea has a variety of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-viral properties. It has been shown to inhibit the production of several pro-inflammatory cytokines, including interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor alpha (TNF-α). N-methyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea has also been shown to inhibit the proliferation of several cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, N-methyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea has been shown to inhibit the replication of several viruses, including HIV-1 and hepatitis C virus.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-methyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea in lab experiments is its well-characterized mechanism of action and its ability to inhibit the activity of several enzymes and signaling pathways involved in inflammation, cancer, and viral replication. Additionally, N-methyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea has been shown to have low toxicity and high selectivity for its target enzymes and signaling pathways. However, one of the limitations of using N-methyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea in lab experiments is its relatively low solubility in water, which can make it difficult to work with in some experimental settings.

Future Directions

There are several future directions for the study of N-methyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea. One area of interest is the development of N-methyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea derivatives with improved solubility and bioavailability. Another area of interest is the study of the potential of N-methyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea as a therapeutic agent in the treatment of inflammatory diseases, cancer, and viral infections. Additionally, the study of the mechanism of action of N-methyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea and its interactions with target enzymes and signaling pathways is an area of ongoing research.

Synthesis Methods

N-methyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea can be synthesized using a variety of methods, including the reaction of 5H-[1,2,4]triazino[5,6-b]indole-3-thiol with N-methyl-N'-acetylurea in the presence of a base. Other methods include the reaction of 5H-[1,2,4]triazino[5,6-b]indole-3-carbonyl chloride with N-methyl-N'-acetylurea in the presence of a base, or the reaction of 5H-[1,2,4]triazino[5,6-b]indole-3-carboxylic acid with N-methyl-N'-acetylurea in the presence of a coupling agent.

Scientific Research Applications

N-methyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea has been extensively studied for its potential as a therapeutic agent in a variety of scientific research applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties, making it a promising candidate for use in the treatment of a variety of diseases.